molecular formula C6H16ClNO3S B6183144 4-methanesulfonyl-2-methoxybutan-1-amine hydrochloride CAS No. 2624128-55-6

4-methanesulfonyl-2-methoxybutan-1-amine hydrochloride

Cat. No. B6183144
CAS RN: 2624128-55-6
M. Wt: 217.7
InChI Key:
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Description

“4-methanesulfonyl-2-methoxybutan-1-amine hydrochloride” is a chemical compound with the CAS Number: 2624128-55-6 . It is used for pharmaceutical testing and has a molecular formula of C6H16ClNO3S .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-methanesulfonyl-2-methoxybutan-1-amine hydrochloride involves the reaction of 4-methanesulfonyl-2-methoxybutan-1-amine with hydrochloric acid.", "Starting Materials": [ "4-methanesulfonyl-2-methoxybutan-1-amine", "Hydrochloric acid" ], "Reaction": [ "Add 4-methanesulfonyl-2-methoxybutan-1-amine to a reaction flask", "Slowly add hydrochloric acid to the reaction flask while stirring", "Heat the reaction mixture to 50-60°C for 2-3 hours", "Cool the reaction mixture to room temperature", "Filter the precipitated solid and wash with cold water", "Dry the solid under vacuum to obtain 4-methanesulfonyl-2-methoxybutan-1-amine hydrochloride" ] }

CAS RN

2624128-55-6

Product Name

4-methanesulfonyl-2-methoxybutan-1-amine hydrochloride

Molecular Formula

C6H16ClNO3S

Molecular Weight

217.7

Purity

95

Origin of Product

United States

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